Cas no 125573-05-9 (3-ethyl-3,9-dihydro-1-methyl-1H-Purine-2,6-dione)

• Product name: 3-ethyl-3,9-dihydro-1-methyl-1H-Purine-2,6-dione
• CAS No: 125573-05-9
• MF: C₈H₁₀N₄O₂
• MW: 194.1906
• CID: 1103262
• PubChem ID: 15931309

3-ethyl-3,9-dihydro-1-methyl-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3,9-dihydro-1-methyl-1H-Purine-2,6-dione
• 3,7-Dihydro-3-ethyl-1-methyl-1H-purine-2,6-dione
• 3-ethyl-1-methyl-7H-purine-2,6-dione
• 1-Methyl-3-ethylxanthine
• CHEMBL334813
• 3-Ethyl-1-methyl-3,7-dihydro-1H-purine-2,6-dione
• DTXSID30579759
• 3-Ethyl-1-methyl-3,7-dihydro-purine-2,6-dione
• 125573-05-9
• BDBM50001510

• Inchi： InChI=1S/C8H10N4O2/c1-3-12-6-5(9-4-10-6)7(13)11(2)8(12)14/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： JUZUUEGSTBASHX-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C(=O)N(C1=O)C)NC=N2

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 69.3